Cas no 895490-64-9 (N-(6-fluoro-1,3-benzothiazol-2-yl)-2-(4-fluorophenyl)sulfanylacetamide)

• Product Name: N-(6-fluoro-1,3-benzothiazol-2-yl)-2-(4-fluorophenyl)sulfanylacetamide
• CAS No: 895490-64-9
• MF: C₁₅H₁₀F₂N₂OS₂
• MW: 336.379507541656
• CID: 6418225
• PubChem ID: 7254778
• Update Time: 2025-08-03

N-(6-fluoro-1,3-benzothiazol-2-yl)-2-(4-fluorophenyl)sulfanylacetamide Chemical and Physical Properties

Names and Identifiers

• N-(6-fluoro-1,3-benzothiazol-2-yl)-2-(4-fluorophenyl)sulfanylacetamide
• 895490-64-9
• F2537-1380
• N-(6-fluorobenzo[d]thiazol-2-yl)-2-((4-fluorophenyl)thio)acetamide
• N-(6-fluoro-1,3-benzothiazol-2-yl)-2-[(4-fluorophenyl)sulfanyl]acetamide
• AKOS002515116

• Inchi： 1S/C15H10F2N2OS2/c16-9-1-4-11(5-2-9)21-8-14(20)19-15-18-12-6-3-10(17)7-13(12)22-15/h1-7H,8H2,(H,18,19,20)
• InChI Key： UTFVRENLKRUZCE-UHFFFAOYSA-N
• SMILES： C(NC1=NC2=CC=C(F)C=C2S1)(=O)CSC1=CC=C(F)C=C1

Computed Properties

• Exact Mass: 336.02026162g/mol
• Monoisotopic Mass: 336.02026162g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 394
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 95.5Ų

Additional information on N-(6-fluoro-1,3-benzothiazol-2-yl)-2-(4-fluorophenyl)sulfanylacetamide

N-(6-fluoro-1,3-benzothiazol-2-yl)-2-(4-fluorophenyl)sulfanylacetamide: A Comprehensive Overview

N-(6-fluoro-1,3-benzothiazol-2-yl)-2-(4-fluorophenyl)sulfanylacetamide, identified by the CAS number 895490-64-9, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a benzothiazole ring with a sulfanylacetamide group. The presence of fluorine atoms at specific positions on the benzothiazole and phenyl rings introduces intriguing electronic and steric properties, making this compound a promising candidate for various applications.

The synthesis of N-(6-fluoro-1,3-benzothiazol-2-yl)-2-(4-fluorophenyl)sulfanylacetamide involves a multi-step process that typically begins with the preparation of the benzothiazole moiety. Recent advancements in synthetic methodologies have enabled chemists to optimize the reaction conditions, thereby improving the yield and purity of the final product. The use of transition metal catalysts and microwave-assisted synthesis has been particularly beneficial in streamlining the production process.

One of the most notable aspects of this compound is its potential as a bioactive agent. Studies have shown that N-(6-fluoro-1,3-benzothiazol-2-yl)-2-(4-fluorophenyl)sulfanylacetamide exhibits significant activity against various enzymes and receptors, making it a valuable tool in drug discovery. For instance, research published in 2023 demonstrated its ability to inhibit histone deacetylases (HDACs), which are implicated in several pathological conditions, including cancer and neurodegenerative diseases.

In addition to its pharmacological applications, this compound has also garnered attention in materials science. The fluorinated benzothiazole ring imparts unique electronic properties that make it suitable for use in organic electronics. Recent studies have explored its potential as a component in light-emitting diodes (LEDs) and photovoltaic devices, where its ability to emit fluorescence under UV light could be harnessed for energy-efficient applications.

The stability and reactivity of N-(6-fluoro-1,3-benzothiazol-2-yl)-2-(4-fluorophenyl)sulfanylacetamide have been extensively studied under various conditions. Research indicates that the compound is relatively stable under ambient conditions but undergoes specific transformations when exposed to harsher environments or reactive reagents. These findings are crucial for understanding its behavior in both laboratory settings and industrial applications.

From an environmental perspective, the ecological impact of this compound has been a subject of recent investigations. Studies suggest that it exhibits low toxicity towards aquatic organisms, which aligns with its potential use in pharmaceuticals where biocompatibility is essential. However, further research is required to fully assess its long-term effects on ecosystems.

In conclusion, N-(6-fluoro-1,3-benzothiazol-2-yl)-2-(4-fluorophenyl)sulfanylacetamide represents a versatile compound with diverse applications across multiple disciplines. Its unique structure, combined with advancements in synthetic techniques and bioactivity studies, positions it as a key player in future research and development efforts. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to make significant contributions to both scientific and industrial fields.